3-(1,5-Dimethylpyrazol-4-yl)-5-[(3-fluoro-4-methylphenoxy)methyl]-1,2-oxazole

• IUPAC Name: 3-(1,5-dimethylpyrazol-4-yl)-5-[(3-fluoro-4-methylphenoxy)methyl]-1,2-oxazole
• InChI: InChI=1S/C16H16FN3O2/c1-10-4-5-12(6-15(10)17)21-9-13-7-16(19-22-13)14-8-18-20(3)11(14)2/h4-8H,9H2,1-3H3
• InChI Key: DBEVNKPKNFIAAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC2=CC(=NO2)C3=C(N(N=C3)C)C)F
• Molecular Formula: C16H16FN3O2
• Molecular Weight: 301.31 g/mol

Description

3-(1,5-Dimethylpyrazol-4-yl)-5-[(3-fluoro-4-methylphenoxy)methyl]-1,2-oxazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of 3-(1,5-Dimethylpyrazol-4-yl)-5-[(3-fluoro-4-methylphenoxy)methyl]-1,2-oxazole is not fully understood. However, it is believed to exert its effects by selectively targeting and inhibiting specific enzymes or proteins involved in cellular processes such as DNA synthesis, cell division, and protein synthesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(1,5-Dimethylpyrazol-4-yl)-5-[(3-fluoro-4-methylphenoxy)methyl]-1,2-oxazole have been studied in vitro and in vivo. In vitro studies have shown that it can inhibit the growth and proliferation of cancer cells, while in vivo studies have shown that it can reduce tumor growth in animal models. It has also been shown to selectively inhibit the growth of weeds without affecting crop plants, making it a potential alternative to traditional herbicides.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(1,5-Dimethylpyrazol-4-yl)-5-[(3-fluoro-4-methylphenoxy)methyl]-1,2-oxazole in lab experiments include its selectivity and potency in targeting specific enzymes or proteins, its potential applications in various fields of scientific research, and its relatively simple synthesis method. However, its limitations include its unknown mechanism of action, potential toxicity, and limited availability.

Future Directions

There are several future directions for the study of 3-(1,5-Dimethylpyrazol-4-yl)-5-[(3-fluoro-4-methylphenoxy)methyl]-1,2-oxazole. In medicine, further studies are needed to elucidate its mechanism of action and potential applications as an anticancer agent. In agriculture, further studies are needed to determine its effectiveness and safety as a herbicide. In materials science, further studies are needed to explore its potential applications as a building block for the synthesis of new materials with unique properties. Additionally, further studies are needed to address the limitations of 3-(1,5-Dimethylpyrazol-4-yl)-5-[(3-fluoro-4-methylphenoxy)methyl]-1,2-oxazole, including its potential toxicity and limited availability.

Synthesis Methods

The synthesis of 3-(1,5-Dimethylpyrazol-4-yl)-5-[(3-fluoro-4-methylphenoxy)methyl]-1,2-oxazole involves the reaction of 3-fluoro-4-methylphenol with 5-bromo-2-chloromethyl-1,3-oxazole in the presence of a base, followed by the reaction of the resulting intermediate with 1,5-dimethyl-4-amino-1H-pyrazole-3-carboxylic acid. The final product is obtained after purification through column chromatography.

Scientific Research Applications

3-(1,5-Dimethylpyrazol-4-yl)-5-[(3-fluoro-4-methylphenoxy)methyl]-1,2-oxazole has been studied for its potential applications in various fields of scientific research. In medicine, it has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells in vitro. In agriculture, it has been studied as a potential herbicide due to its ability to selectively target and inhibit the growth of weeds. In materials science, it has been investigated as a potential building block for the synthesis of new materials with unique properties.